Cas no 105359-81-7 (1-isocyano-2-(trifluoromethyl)benzene)

• Product Name: 1-isocyano-2-(trifluoromethyl)benzene
• CAS No: 105359-81-7
• MF: C₈H₄F₃N
• MW: 171.119272232056
• MDL: MFCD02664547
• CID: 893688
• PubChem ID: 2759410
• Update Time: 2026-04-29

1-isocyano-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-isocyano-2-(trifluoromethyl)- (9CI)
• 1-Isocyano-2-(trifluoromethyl)benzene
• 2-(trifluoromethyl)phenyl isocyanide
• 2-trifluoromethylphenyl isonitrile
• 2-trifluoromethylphenylisocyanide
• AC1MC0CD
• ACMC-20m866
• AG-B-01065
• Benzene, 1-isocyano-2-(trifluoromethyl)-
• CTK0G5573
• TOS-BB-0772
• 1-isocyano-2-(trifluoromethyl)benzene

• MDL： MFCD02664547

Computed Properties

• Exact Mass: 171.02962
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• PSA: 4.36